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Compound of Interest

Compound Name: Sodium picramate

Cat. No.: B1233882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sodium picramate, focusing on its

properties, synthesis, and applications as an analytical standard. The information is intended to

support researchers, scientists, and professionals in drug development in utilizing this

compound with precision and safety.

Introduction
Sodium picramate (CAS No. 831-52-7), the sodium salt of picramic acid, is a dark red

crystalline powder.[1] While it is widely known for its use in hair dyes and as an intermediate in

the synthesis of other chemicals, its consistent reactivity and stability also make it a valuable,

albeit niche, analytical standard.[2][3][4] Its primary applications in analytical chemistry include

the preparation of picrate salts and its use in specific test reactions where precise and

reproducible results are critical.[1][3]

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of sodium picramate is

essential for its proper handling, storage, and application as an analytical standard.
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Property Value Reference

Chemical Name
2-Amino-4,6-dinitrophenol

sodium salt
[5]

Molecular Formula C₆H₄N₃NaO₅ [5]

Molecular Weight 221.10 g/mol [6]

Appearance
Red to brown moist powder or

crystalline solid
[6][7]

pH (1% solution) 7 to 9 [5]

Water Solubility Soluble [3]

Purity (on dry basis)
Minimum 80-86% (amino

content by titration)
[5][8]

Picric Acid Content Less than 0.5% [5]

Synthesis and Purification
The synthesis of sodium picramate typically involves the partial reduction of picric acid. While

various methods exist, a common laboratory-scale synthesis is outlined below. For use as an

analytical standard, subsequent purification is crucial to ensure high purity and homogeneity.

Synthesis of Picramic Acid from Picric Acid
A common route to sodium picramate is through its acid form, picramic acid.
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Experimental Protocol: Synthesis of Sodium Picramate
Dissolution of Picric Acid: Dissolve picric acid in an aqueous solution of sodium carbonate at

an elevated temperature (e.g., 50°C).

Partial Reduction: Slowly add a solution of sodium sulfide to the picric acid solution while

maintaining the temperature. The addition rate should be carefully controlled to favor the

reduction of only one nitro group.

Precipitation of Sodium Picramate: Upon completion of the reaction, the mixture is cooled,

which leads to the precipitation of crude sodium picramate.
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Purification by Recrystallization: The crude sodium picramate is then purified by

recrystallization from hot water to remove unreacted starting materials and byproducts. The

purified crystals are collected by filtration and dried under vacuum.

Analytical Applications and Methodologies
Sodium picramate can be employed as a reference standard in various analytical techniques,

primarily for the quantification of related compounds or as a quality control standard.

High-Performance Liquid Chromatography (HPLC)
Sodium picramate is amenable to analysis by reverse-phase HPLC. A stability-indicating

HPLC method is crucial for assessing the purity and stability of sodium picramate as an

analytical standard. The determination is often carried out by converting sodium picramate to

picramic acid.[9]
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Instrumentation: A standard HPLC system equipped with a UV-Vis or mass spectrometry

(MS) detector.

Column: A C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly

used.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate

buffer) and an organic solvent (e.g., acetonitrile or methanol). The pH of the aqueous phase

should be controlled.

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a wavelength determined by the absorption maximum of sodium
picramate or picramic acid, or MS detection for higher specificity.[9]

Standard Preparation: A stock solution of sodium picramate analytical standard is prepared

in a suitable solvent (e.g., mobile phase diluent) and serially diluted to create calibration

standards.

Sample Preparation: The sample containing sodium picramate is extracted and diluted with

the same solvent as the standard.

Validation: The method should be validated according to ICH guidelines, assessing

parameters such as specificity, linearity, range, accuracy, precision, and robustness.

Titration
For the determination of purity, a titration method using sodium nitrite is often employed by

commercial suppliers.[5] This method relies on the diazotization of the primary aromatic amine

group of the picramate ion.

Sample Preparation: An accurately weighed amount of the sodium picramate sample is

dissolved in an acidic medium (e.g., hydrochloric acid).

Titration: The solution is cooled in an ice bath and titrated with a standardized solution of

sodium nitrite.
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Endpoint Detection: The endpoint can be determined potentiometrically or using an external

indicator such as starch-iodide paper.

Calculation: The purity of sodium picramate is calculated based on the stoichiometry of the

diazotization reaction.

Stability and Storage
As an analytical standard, the stability of sodium picramate is of paramount importance.

Condition Stability Information Reference

Storage Temperature Recommended storage at 4°C. [10]

Light Sensitivity Protect from direct sunlight. [10]

Chemical Stability
Stable under recommended

storage conditions.
[10]

Hazard

Explosive when dry. Should be

kept wetted with not less than

20% water.

[6]

Solutions of sodium picramate in water and DMSO have been reported to be stable for 48

hours under laboratory conditions.[11] For long-term use as a standard, periodic re-evaluation

of its purity is recommended.

Safety Precautions
Sodium picramate is a hazardous substance and must be handled with appropriate safety

precautions.[10]

Explosion Hazard: It is explosive when dry and should be handled in a wetted form.[6][9]

Toxicity: It can be harmful if inhaled, swallowed, or absorbed through the skin.[9]

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety

glasses, and a lab coat when handling this compound.[10]
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Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
Sodium picramate, when properly characterized and handled, can serve as a useful analytical

standard in specific applications. Its utility in chromatographic and titrimetric methods,

particularly in the analysis of dyes and related compounds, is well-documented. Researchers

and scientists should adhere to the methodologies and safety precautions outlined in this guide

to ensure accurate and safe utilization of sodium picramate in their analytical workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1233882#sodium-picramate-as-an-analytical-
standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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